Cas no 1261902-47-9 (3-Chloro-5-(4-chloro-3-cyanophenyl)phenol)

3-Chloro-5-(4-chloro-3-cyanophenyl)phenol is a halogenated aromatic compound featuring both chloro and cyano functional groups, which contribute to its reactivity and potential utility in synthetic chemistry. The presence of multiple substituents enhances its versatility as an intermediate in pharmaceutical and agrochemical applications. Its structural rigidity and electron-withdrawing properties make it suitable for cross-coupling reactions and further derivatization. The compound’s stability under standard conditions ensures consistent handling and storage. Its well-defined molecular structure allows for precise incorporation into complex frameworks, supporting research in medicinal chemistry and material science. Analytical characterization is facilitated by its distinct spectroscopic properties.
3-Chloro-5-(4-chloro-3-cyanophenyl)phenol structure
1261902-47-9 structure
Product Name:3-Chloro-5-(4-chloro-3-cyanophenyl)phenol
CAS No:1261902-47-9
MF:C13H7Cl2NO
MW:264.106781244278
MDL:MFCD18315666
CID:2762339
PubChem ID:53221400
Update Time:2025-06-14

3-Chloro-5-(4-chloro-3-cyanophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3',4-Dichloro-5'-hydroxy[1,1'-biphenyl]-3-carbonitrile
    • DTXSID20686047
    • MFCD18315666
    • 3-Chloro-5-(4-chloro-3-cyanophenyl)phenol, 95%
    • 3-CHLORO-5-(4-CHLORO-3-CYANOPHENYL)PHENOL
    • 1261902-47-9
    • 3-Chloro-5-(4-chloro-3-cyanophenyl)phenol
    • MDL: MFCD18315666
    • Inchi: 1S/C13H7Cl2NO/c14-11-4-9(5-12(17)6-11)8-1-2-13(15)10(3-8)7-16/h1-6,17H
    • InChI Key: SYIVOMYTHUBBII-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=CC(=C(C#N)C=1)Cl)O

Computed Properties

  • Exact Mass: 262.9904692Da
  • Monoisotopic Mass: 262.9904692Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 44Ų

3-Chloro-5-(4-chloro-3-cyanophenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321869-5 g
3-Chloro-5-(4-chloro-3-cyanophenyl)phenol, 95%; .
1261902-47-9 95%
5g
€1,159.00 2022-08-31
abcr
AB321869-5g
3-Chloro-5-(4-chloro-3-cyanophenyl)phenol, 95%; .
1261902-47-9 95%
5g
€1159.00 2024-04-20

Additional information on 3-Chloro-5-(4-chloro-3-cyanophenyl)phenol

3-Chloro-5-(4-chloro-3-cyanophenyl)phenol (CAS No. 1261902-47-9): A Comprehensive Overview

3-Chloro-5-(4-chloro-3-cyanophenyl)phenol (CAS No. 1261902-47-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring chloro and cyano functional groups, exhibits properties that make it a valuable intermediate in synthetic chemistry. Its CAS number 1261902-47-9 serves as a critical identifier for researchers and industry professionals seeking precise information about its applications and safety profiles.

The growing interest in 3-Chloro-5-(4-chloro-3-cyanophenyl)phenol is partly driven by its potential role in the development of novel antimicrobial agents and polymer additives. Recent studies have explored its efficacy in inhibiting microbial growth, aligning with the global demand for sustainable alternatives to traditional biocides. Additionally, its cyano-phenyl moiety has been investigated for use in advanced materials, such as liquid crystals and organic semiconductors, which are pivotal in renewable energy technologies like solar cells.

From an SEO perspective, users frequently search for terms like "3-Chloro-5-(4-chloro-3-cyanophenyl)phenol uses", "CAS 1261902-47-9 safety data", and "synthesis of chloro-cyanophenyl derivatives". These queries reflect the compound's relevance in both academic and industrial settings. Addressing these topics, this article highlights the compound's synthetic routes, including Pd-catalyzed cross-coupling reactions, which are a hotspot in modern organic chemistry. Furthermore, the environmental impact of such compounds is a trending concern, prompting researchers to explore green chemistry approaches for its production.

Another key area of interest is the regulatory landscape surrounding 3-Chloro-5-(4-chloro-3-cyanophenyl)phenol. While not classified as a hazardous substance, its handling requires adherence to standard laboratory safety protocols. This aligns with the broader industry shift toward transparent chemical management and responsible sourcing, topics frequently discussed in ESG (Environmental, Social, and Governance) reports.

In conclusion, 3-Chloro-5-(4-chloro-3-cyanophenyl)phenol (CAS No. 1261902-47-9) represents a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its chloro-cyano-phenyl structure offers a promising scaffold for innovation, while its synthetic accessibility and functional versatility make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.

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